Cas no 287399-32-0 (Ethyl-α-13C-benzene)

Ethyl-α-13C-benzene Properties

Names and Identifiers

• Benzene, ethyl-1-13C-(9CI)
• Ethyl-1-13C-benzene
• D98792
• (113C)ethylbenzene
• J-017239
• (1-~13~C)Ethylbenzene
• ETHYL-1-13C-BENZENE 99 ATOM % 13C
• Ethyl-1-13C-benzene, 99 atom % 13C
• 287399-32-0
• DTXSID40584334
• +Expand

• InChIKey： YNQLUTRBYVCPMQ-VQEHIDDOSA-N
• Inchi： InChI=1S/C8H10/c1-2-8-6-4-3-5-7-8/h3-7H,2H2,1H3/i2+1
• SMILES： C[13CH2]C1C=CC=CC=1

Computed Properties

• Exact Mass: 107.081605154g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 107.081605154g/mol
• Heavy Atom Count: 8
• Complexity: 51.1
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 136 °C(lit.)
• Flash Point: 22 °C
• Density: 0.875 g/mL at 25 °C